Cas no 151535-91-0 (5-oxahexacyclo5.4.1.0^{2,6}.0^{3,10}.0^{4,8}.0^{9,12}dodecane-4-carboxylic acid)

• Product Name: 5-oxahexacyclo5.4.1.0^{2,6}.0^{3,10}.0^{4,8}.0^{9,12}dodecane-4-carboxylic acid
• CAS No: 151535-91-0
• Molecular Formula: C₁₂H₁₂O₃
• Molecular Weight: 204.221883773804
• MDL: MFCD24490434
• CID: 5451578
• PubChem ID: 21728678

5-oxahexacyclo5.4.1.0^{2,6}.0^{3,10}.0^{4,8}.0^{9,12}dodecane-4-carboxylic acid Properties

Names and Identifiers

• 151535-91-0
• 5-oxahexacyclo[5.4.1.0^{2,6}.0^{3,10}.0^{4,8}.0^{9,12}]dodecane-4-carboxylic acid
• Z1508999103
• EN300-9424653
• 2,6,3,5-Ethanediylidene-2H-pentaleno[1,6-bc]furan-2-carboxylic acid, octahydro-
• 5-oxahexacyclo5.4.1.0^{2,6}.0^{3,10}.0^{4,8}.0^{9,12}dodecane-4-carboxylic acid

• MDL： MFCD24490434
• InChIKey： CKYHREDYCSWXDQ-UHFFFAOYSA-N
• Inchi： 1S/C12H12O3/c13-11(14)12-8-3-1-2-4-5(3)9(12)7(4)10(15-12)6(2)8/h2-10H,1H2,(H,13,14)
• SMILES： O1C2C3C4CC5C3C1(C(=O)O)C1C2C4C15

Computed Properties

• Exact Mass: 204.078644241g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.078644241g/mol
• Heavy Atom Count: 15
• Complexity: 446
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Boiling Point: 386.8±25.0 °C(Predicted)
• pka: 3.57±0.20(Predicted)
• Density: 1.759±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Triquinane sesquiterpenoids